Cas no 1585-15-5 (4,6-bis(chloromethyl)-m-xylene)

4,6-Bis(chloromethyl)-m-xylene is a chlorinated aromatic compound primarily used as an intermediate in organic synthesis. Its key structural features include two reactive chloromethyl groups attached to a meta-xylene backbone, enabling its utility in crosslinking reactions and polymer modifications. The compound is valued for its ability to introduce functional groups or serve as a building block in the production of specialty chemicals, resins, and agrochemicals. Its high reactivity under controlled conditions makes it suitable for precise synthetic applications. Proper handling is essential due to its potential lachrymatory effects and sensitivity to moisture. Storage recommendations typically include cool, dry conditions in tightly sealed containers to maintain stability.
4,6-bis(chloromethyl)-m-xylene structure
1585-15-5 structure
Product Name:4,6-bis(chloromethyl)-m-xylene
CAS No:1585-15-5
MF:C10H12Cl2
MW:203.108281135559
CID:159425
PubChem ID:220296
Update Time:2025-10-29

4,6-bis(chloromethyl)-m-xylene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,5-bis(chloromethyl)-2,4-dimethyl-
    • 1,5-bis(chloromethyl)-2,4-dimethylbenzene
    • 4,6-BIS(CHLOROMETHYL)-M-XYLENE
    • 1,5-bis-chloromethyl-2,4-dimethyl-benzene
    • 1,6-dimethylbenzene
    • NSC-33591
    • 1,5-DI(CHLOROMETHYL)-2,4-DIMETHYLBENZENE
    • 1,3-Bis-(chlormethyl)-4,6-dimethylbenzol
    • NSC33591
    • 1,5-bis(chloromethyl)-2,4-dimethylbenzene (en)
    • DTXSID80935927
    • NSC-2839
    • Benzene, 1,5-bis(chloromethyl)-2,4-dimethyl-
    • NSC2839
    • 1,5-bis-(Chloromethyl)-2,4-dimethylbenzene
    • 4,6-di(Chloromethyl)-m-xylene
    • SCHEMBL1336683
    • NSC 2839
    • FT-0617227
    • MFCD00013680
    • 1585-15-5
    • 1,3-Dimethyl-4,6-bis(chloromethyl)benzene
    • 1,6-bis(chloromethyl)benzene
    • Benzene,5-bis(chloromethyl)-2,4-dimethyl-
    • Benzene, 1,3-bis-(chloromethyl)-4,6-dimethyl
    • AKOS004907552
    • NSC 33591
    • 1,3-Bis(chloromethyl)-4,6-dimethylbenzene
    • 4,6-bis(chloromethyl)-m-xylene
    • Inchi： 1S/C10H12Cl2/c1-7-3-8(2)10(6-12)4-9(7)5-11/h3-4H,5-6H2,1-2H3
    • InChI Key： JALHTPIEJQBDEN-UHFFFAOYSA-N
    • SMILES： ClCC1C=C(CCl)C(C)=CC=1C

Computed Properties

  • Exact Mass: 202.03200
  • Monoisotopic Mass: 202.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 97 °C
  • Boiling Point: 292.0±35.0 °C at 760 mmHg
  • Flash Point: 142.6±19.3 °C
  • Refractive Index: 1.537
  • PSA: 0.00000
  • LogP: 3.78100
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,6-bis(chloromethyl)-m-xylene Security Information

4,6-bis(chloromethyl)-m-xylene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4,6-bis(chloromethyl)-m-xylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C650238-100mg
4,6-bis(chloromethyl)-m-xylene
 1585-15-5
100mg
 $ 70.00 2022-06-06
TRC
C650238-500mg
4,6-bis(chloromethyl)-m-xylene
 1585-15-5
500mg
 $ 230.00 2022-06-06
TRC
C650238-1g
4,6-bis(chloromethyl)-m-xylene
 1585-15-5
1g
 $ 365.00 2022-06-06

4,6-bis(chloromethyl)-m-xylene Production Method

Production Method 1

1585-15-5 1585-15-5
824-55-5 824-55-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Scandium triflate Solvents: Water ;  5 h, 70 °C
Reference
Rare earth metal triflates as versatile catalysts for the chloromethylation of aromatic hydrocarbons
Kishida, Toru; et al, Green Chemistry, 2004, 6(1), 57-62

Production Method 2

1585-15-5 1585-15-5
824-55-5 824-55-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Zinc chloride Solvents: Water ;  5 h, 70 °C
Reference
Strong Organic Acids as Efficient Catalysts for the Chloromethylation of m-Xylene: The Synthesis of 1,3-bis(Chloromethyl)-4,6-dimethylbenzene
Kishida, Tohru; et al, Industrial & Engineering Chemistry Research, 2009, 48(4), 1831-1839

Production Method 3

1585-15-5 1585-15-5
824-55-5 824-55-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: 1-Ethyl-3-methylimidazolium hexafluorophosphate Solvents: Water ;  5 h, 70 °C
Reference
An experimental and theoretical study on imidazolium-based ionic liquid promoted chloromethylation of aromatic hydrocarbons
Wang, Yun; et al, Journal of the Chilean Chemical Society, 2013, 58(4), 2196-2199

Production Method 4

1585-15-5 1585-15-5
824-55-5 824-55-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water ;  2 h
1.2 Reagents: Hydrochloric acid ;  4 h, 80 °C; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Chloromethylation of Aromatic Compounds Catalyzed by Surfactant Micelles in Oil-Water Biphasic System
Liu, Qifa; et al, Catalysis Letters, 2009, 131(3-4), 485-493

Production Method 5

1585-15-5 1585-15-5
824-55-5 824-55-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Scandium triflate Solvents: Water ;  5 h, 70 °C
Reference
Rare-earth metal triflates. An environment conscious catalyst for the chloromethylation of aromatic hydrocarbons
Kishida, Toru; et al, Transactions of the Materials Research Society of Japan, 2004, 29(5), 2203-2206

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